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Compound of Interest

Compound Name: Ethyl 4-acetoxybutanoate

Cat. No.: B043729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Ethyl 4-acetoxybutanoate (CAS No: 25560-91-2). The information is compiled from various

scientific databases and chemical suppliers to serve as a reliable resource for laboratory and

research applications.

Quantitative Physical Properties
The physical characteristics of Ethyl 4-acetoxybutanoate are summarized in the table below.

It is important to note that while some of these properties have been experimentally

determined, others are based on computational predictions and are labeled accordingly.
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Property Value Source Type Citations

Molecular Formula C₈H₁₄O₄ - [1][2][3]

Molecular Weight 174.19 g/mol - [1][2][4]

Appearance Colorless Oil Experimental [2]

Boiling Point
105-108 °C at 6

mmHg
Experimental [2][5]

Melting Point Not available -

Density Not available -

Refractive Index Not available -

Vapor Pressure Not available -

Solubility

Sparingly soluble in

Acetone, Slightly

soluble in Chloroform,

Soluble in Methanol

Experimental [2][5]

LogP (Octanol-Water

Partition Coefficient)
0.893 Predicted [2]

Water Solubility

(log₁₀WS)
-0.90 Predicted [2]

Experimental Protocols
The following sections detail the general methodologies for determining the key physical

properties of a liquid ester like Ethyl 4-acetoxybutanoate.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination method is suitable.

Apparatus:
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Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of Ethyl 4-acetoxybutanoate (a few drops) is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is

distributed evenly.

The apparatus is heated gently. A stream of bubbles will emerge from the open end of the

capillary tube as the air inside expands and is replaced by the vapor of the liquid.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
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Density is the mass per unit volume of a substance. For a liquid, it can be determined using a

pycnometer or by direct mass and volume measurements.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with Ethyl 4-acetoxybutanoate, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully wiped off.

The filled pycnometer is weighed again to determine the mass of the liquid.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

For higher accuracy, the procedure should be repeated, and the average value should be

taken. The determination should be performed at a constant temperature using a water bath.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be used to identify and assess the purity of a

sample.

Apparatus:

Abbe refractometer
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Constant temperature water bath

Dropper or pipette

Soft tissue paper

Standard calibration liquid (e.g., distilled water)

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index at a

specific temperature.

A few drops of Ethyl 4-acetoxybutanoate are placed on the clean, dry prism of the

refractometer using a dropper.

The prism is closed and the light source is adjusted to illuminate the field of view.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the scale.

The temperature of the measurement is recorded from the thermometer attached to the

refractometer. Since the refractive index is temperature-dependent, the temperature should

be controlled using a constant temperature water bath.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of a liquid in various solvents can be determined qualitatively or quantitatively.

Apparatus:

Test tubes with stoppers

Graduated cylinders or pipettes

Vortex mixer or shaker
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Analytical balance (for quantitative analysis)

Qualitative Procedure:

A small, measured volume (e.g., 1 mL) of Ethyl 4-acetoxybutanoate is placed in a test

tube.

A small, measured volume (e.g., 1 mL) of the solvent (e.g., water, acetone, chloroform,

methanol) is added to the test tube.

The test tube is stoppered and shaken vigorously for a set period.

The mixture is allowed to stand and observed for homogeneity. If the mixture is a single clear

phase, the substance is soluble. If two distinct layers form, it is insoluble. If the mixture is

cloudy, it is partially or sparingly soluble.

Quantitative Procedure (Example for Water):

A known volume of water is placed in a flask.

Ethyl 4-acetoxybutanoate is added dropwise while stirring until the solution becomes

saturated (i.e., a persistent second phase appears).

The total volume or mass of the added ester is recorded.

Alternatively, a saturated solution is prepared and allowed to equilibrate. A known volume of

the aqueous layer is then carefully separated, and the concentration of the dissolved ester is

determined using a suitable analytical technique (e.g., gas chromatography).

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of Ethyl 4-acetoxybutanoate.
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Workflow for Physical Property Determination of Ethyl 4-acetoxybutanoate

Sample Preparation

Experimental Determination

Data Analysis & Reporting

Obtain Pure Sample of
Ethyl 4-acetoxybutanoate

Determine Boiling Point
(Micro Method)

Determine Density
(Pycnometer)

Determine Refractive Index
(Abbe Refractometer)

Determine Solubility
(Qualitative/Quantitative)

Analyze and Average
Experimental Data

Compile Technical Guide

Click to download full resolution via product page

Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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